Cas no 1513058-62-2 (Methyl 2,5-diiodo-4-fluorobenzoate)

• Product Name: Methyl 2,5-diiodo-4-fluorobenzoate
• CAS No: 1513058-62-2
• MF: C₈H₅FI₂O₂
• MW: 405.931450605392
• CID: 4951125
• Update Time: 2025-10-30

Methyl 2,5-diiodo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-diiodo-4-fluorobenzoate

• Inchi： 1S/C8H5FI2O2/c1-13-8(12)4-2-7(11)5(9)3-6(4)10/h2-3H,1H3
• InChI Key： BEPNLHDSHVNZMN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C(=O)OC)I)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,5-diiodo-4-fluorobenzoate

Methyl 2,5-diiodo-4-fluorobenzoate (CAS No. 1513058-62-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2,5-diiodo-4-fluorobenzoate (CAS No. 1513058-62-2) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. Its unique structural features, characterized by the presence of both iodine and fluorine substituents on a benzoate backbone, make it a valuable building block for the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its utility in constructing complex molecular architectures, particularly in the synthesis of bioactive molecules targeting various diseases.

The< strong>fluorine atom in Methyl 2,5-diiodo-4-fluorobenzoate imparts unique electronic and steric properties to the molecule, which can be exploited to enhance binding affinity and metabolic stability in drug candidates. Additionally, the< strong>iodine substituents serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for cancer and inflammatory diseases. Methyl 2,5-diiodo-4-fluorobenzoate has emerged as a crucial intermediate in the synthesis of kinase inhibitors and other targeted therapies. For instance, studies have demonstrated its utility in generating novel analogs of tyrosine kinase inhibitors (TKIs), which are essential for treating various forms of cancer. The< strong>fluorine-containing benzoate moiety often enhances the binding affinity of these inhibitors to their respective protein targets, leading to improved therapeutic efficacy.

The pharmaceutical industry has also leveraged Methyl 2,5-diiodo-4-fluorobenzoate in the development of anti-inflammatory agents. Researchers have utilized its structural framework to design molecules that modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The< strong>iodine atoms on the benzoate ring facilitate further derivatization, allowing chemists to fine-tune the pharmacological properties of these compounds. Preliminary studies have shown promising results in animal models, suggesting its potential as a lead compound for further optimization.

Beyond oncology and inflammation research, Methyl 2,5-diiodo-4-fluorobenzoate has found applications in the synthesis of antimicrobial agents. The combination of< strong>fluorine and< strong>iodine substituents contributes to enhanced binding interactions with bacterial enzymes and DNA gyrase, making it an effective scaffold for developing novel antibiotics. Recent publications highlight its role in creating derivatives with improved antibacterial activity against resistant strains of pathogens.

The synthetic methodologies involving Methyl 2,5-diiodo-4-fluorobenzoate have also seen significant advancements. Modern catalytic systems have enabled more efficient and sustainable routes to this intermediate. For example, palladium-catalyzed cross-coupling reactions now allow for streamlined access to complex biaryl structures derived from this compound. These innovations not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, Methyl 2,5-diiodo-4-fluorobenzoate (CAS No. 1513058-62-2) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes and reactivity make it indispensable for developing a wide array of therapeutic agents targeting diverse diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.